![molecular formula C17H26F3N3O2S B5635412 N'-{(3S*,4R*)-4-isopropyl-1-[3-(trifluoromethyl)benzyl]-3-pyrrolidinyl}-N,N-dimethylsulfamide](/img/structure/B5635412.png)
N'-{(3S*,4R*)-4-isopropyl-1-[3-(trifluoromethyl)benzyl]-3-pyrrolidinyl}-N,N-dimethylsulfamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While there is no specific study focusing on the synthesis of this exact compound, research on similar compounds can provide insights. For example, the synthesis of antipyrine derivatives involves specific reaction conditions and yields compounds with potential biological applications (Saeed et al., 2020). The Bischler-Napieralski reaction is another method used in the synthesis of related compounds, demonstrating the formation of intermediates and final products under specific conditions (Browne et al., 1981).
Molecular Structure Analysis
The molecular structure and conformational analysis of compounds similar to the subject compound have been studied extensively. For instance, an isomer grid of fluoro-N-(pyridyl)benzamides was examined to correlate structural relationships between experimental crystal structures and ab initio calculations (Mocilac et al., 2012).
Chemical Reactions and Properties
The chemical reactions and properties of related compounds indicate a variety of interactions and potential applications. The study of antipyrine derivatives reveals the formation of hydrogen bonds and π-interactions that stabilize the compounds (Saeed et al., 2020).
Physical Properties Analysis
The physical properties of similar compounds can be inferred from studies like the one on fluoro-N-(pyridyl)benzamides, which analyzed the correlation of melting point behavior with substituent positions (Mocilac et al., 2012).
Chemical Properties Analysis
The chemical properties, such as reactivity and stability, can be understood by examining the synthesis and characterization of related compounds. For example, the study of antipyrine derivatives indicates that these compounds can be reactive under certain conditions and have potential pharmaceutical applications (Saeed et al., 2020).
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3S,4R)-3-(dimethylsulfamoylamino)-4-propan-2-yl-1-[[3-(trifluoromethyl)phenyl]methyl]pyrrolidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26F3N3O2S/c1-12(2)15-10-23(11-16(15)21-26(24,25)22(3)4)9-13-6-5-7-14(8-13)17(18,19)20/h5-8,12,15-16,21H,9-11H2,1-4H3/t15-,16+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDRJFPUVXDCPPI-JKSUJKDBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CN(CC1NS(=O)(=O)N(C)C)CC2=CC(=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H]1CN(C[C@H]1NS(=O)(=O)N(C)C)CC2=CC(=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26F3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-{(3S*,4R*)-4-isopropyl-1-[3-(trifluoromethyl)benzyl]-3-pyrrolidinyl}-N,N-dimethylsulfamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.